Cas no 103301-71-9 (5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI))
103301-71-9 structure
Product Name:5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI)
CAS No:103301-71-9
MF:C20H32O5
MW:352.465086936951
CID:176935
PubChem ID:6439933
Update Time:2025-04-19
5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI)
- trioxilin B4
- (5E,8E,14E,17E)-10,11,12-trihydroxyicosa-5,8,14,17-tetraenoic acid
- 10,11,12-Trihydroxyeicosa-5,8,14,17-tetraenoic acid
- 5,8,14,17-Eicosatetraenoic acid, 10,11,12-trihydroxy-
- 10,11,12-T-5,8,14,17-Heta
- 98004-40-1
- Hatching factor, balanus balanoides
- 10,11,12-Trihydroxy-5,8,14,17-eicosatetraenoic acid
- 103301-71-9
-
- Inchi: 1S/C20H32O5/c1-2-3-4-5-8-11-14-17(21)20(25)18(22)15-12-9-6-7-10-13-16-19(23)24/h3-4,6-8,11-12,15,17-18,20-22,25H,2,5,9-10,13-14,16H2,1H3,(H,23,24)/b4-3+,7-6+,11-8+,15-12+
- InChI Key: ZFEDJGVEKTWFMY-AHOXBEKVSA-N
- SMILES: OC(C(/C=C/C/C=C/CCCC(=O)O)O)C(C/C=C/C/C=C/CC)O
Computed Properties
- Exact Mass: 352.224974
- Monoisotopic Mass: 352.224974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 14
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98
- XLogP3: 2.6
Experimental Properties
- Density: 1.096
- Boiling Point: 556°Cat760mmHg
- Flash Point: 304.1°C
- Refractive Index: 1.54
5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI) Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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